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Compound of Interest

Compound Name: Morusin

Cat. No.: B207952

For Researchers, Scientists, and Drug Development Professionals

Introduction

Morusin, a prenylated flavonoid predominantly isolated from the root bark of plants of the
Morus genus (mulberry), has emerged as a compound of significant interest in pharmacological
research. Its complex chemical structure underpins a diverse range of biological activities,
including notable anticancer, anti-inflammatory, and antioxidant properties. This technical guide
provides an in-depth overview of morusin's chemical characteristics, physicochemical
properties, and its multifaceted biological effects, with a focus on the underlying molecular
mechanisms and relevant experimental methodologies.

Chemical Structure and Identification

Morusin is characterized by a flavone backbone substituted with multiple hydroxyl groups and
two isoprenoid units. This unique structure contributes to its biological activity and
physicochemical properties.
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Identifier Value
2-(2,4-dihydroxyphenyl)-5-hydroxy-8,8-dimethyl-

IUPAC Name 3-(3-methylbut-2-enyl)pyrano[2,3-h]Jchromen-4-
one[1]

Molecular Formula C25H2406[1]

Molecular Weight

420.45 g/mol [2]

CAS Number

62596-29-6[2]

SMILES String

CC(=CCC1=C(C(=0)C2=C(C=C3C(=C20)0C(
C)(C)C=C3)01)C4=CC(=C(C=C4)0)0)C

Physicochemical Properties

The physicochemical properties of morusin are crucial for its handling, formulation, and

pharmacokinetic profile. It is a solid substance with limited aqueous solubility.

Property Value Source
Melting Point 214 - 216 °C [2]
Low water solubility. Soluble in
Solubility organic solvents such as [3]
DMSO, methanol, and ethanol.
XLogP3-AA 55 [2]
Hydrogen Bond Donor Count 3 [2]
Hydrogen Bond Acceptor
ydrog p 5 2]
Count
Sensitive to light and heat;
Stability degrades under prolonged [3]
basic conditions.
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Biological Activities and Pharmacological
Properties

Morusin exhibits a broad spectrum of pharmacological activities, which have been
demonstrated in numerous in vitro and in vivo studies. The half-maximal inhibitory
concentration (ICso) values are key indicators of its potency.

Anticancer Activity

Morusin has demonstrated significant cytotoxic effects against a variety of cancer cell lines
through the induction of apoptosis and inhibition of proliferation.

Cell Line Cancer Type ICs0 (M) Reference
A375 Melanoma 4.634 [4]
MV3 Melanoma 9.7 [4]
MCF-7 Breast Cancer 3.4 (24h), 7.88 (72h) [5]
A-549 Lung Cancer 3.1 [5]
HelLa Cervical Cancer 0.64 [5]

Anti-inflammatory Activity

Morusin modulates key inflammatory pathways, leading to a reduction in pro-inflammatory
mediators.

Assay

Cell Line

ICs0 (M)

Reference

Nitric Oxide (NO)
Production

RAW 264.7

Macrophages

10.6

[1]

Cyclooxygenase
(COX) and
Lipoxygenase (LOX)
Inhibition

> 100

[1]5]
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Antioxidant Activity

Morusin's antioxidant capacity has been evaluated using various assays, although its activity
can be influenced by its structural features.

Assay ICso0 Reference
DPPH Radical Scavenging 1819.83 + 144.53 uM [6]
ABTS Radical Scavenging 297.83 £ 7.27 uM [6]

Signaling Pathways Modulated by Morusin

Morusin exerts its biological effects by targeting multiple intracellular signaling pathways that
are often dysregulated in disease states.

PI3K/Akt/mTOR Pathway

The Phosphatidylinositol 3-kinase (PI3K)/Akt/mammalian target of rapamycin (mTOR) pathway
is a critical regulator of cell growth, proliferation, and survival. Morusin has been shown to
inhibit this pathway, contributing to its anticancer effects.
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Morusin inhibits the PI3K/Akt/mTOR signaling pathway.

MAPK/ERK Pathway

The Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-regulated kinase (ERK)
pathway is involved in cell proliferation, differentiation, and apoptosis. Morusin can modulate

this pathway to induce anticancer effects.
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Preparation Treatment Assay

Seed cells in Incubate 24h .Add Morusin at Incubate 24-72h Add MTT solution Incubate 4h Add DMSO Read Absorbance
96-well plate various concentrations at 570 nm

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b207952?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b207952?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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